Cas no 1346521-35-4 (2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone)

2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone is a fluorinated acetophenone derivative featuring a trifluoromethylsulphonyl group, which enhances its reactivity and stability in synthetic applications. The presence of difluoro substituents at the 2' and 5' positions further influences its electronic properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its trifluoromethylsulphonyl moiety contributes to high electrophilicity, facilitating nucleophilic substitution reactions. The compound's structural features also promote selectivity in cross-coupling and fluorination reactions. Suitable for use under controlled conditions, it offers consistent performance in constructing complex fluorinated frameworks. Proper handling and storage are recommended due to its potential sensitivity to moisture and reactive environments.

2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone structure

1346521-35-4 structure

Product Name:2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone

CAS No:1346521-35-4

MF:C₉H₅F₅O₃S

MW:288.191219091415

MDL:MFCD20489421

CID:2854976

PubChem ID:56776503

Update Time:2025-06-09

2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone Chemical and Physical Properties

Names and Identifiers

- 2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone
- 1346521-35-4
- MFCD20489421
- 1-(2,5-Difluorophenyl)-2-(trifluoromethane)sulfonylethan-1-one
- MDL： MFCD20489421
- Inchi： 1S/C9H5F5O3S/c10-5-1-2-7(11)6(3-5)8(15)4-18(16,17)9(12,13)14/h1-3H,4H2
- InChI Key： NDXMJEMCYZEIMG-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(CC(C1C=C(C=CC=1F)F)=O)(=O)=O

Computed Properties

Exact Mass: 287.98795600Da
Monoisotopic Mass: 287.98795600Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 411
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 59.6Å²

2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC57028-1g	2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone	1346521-35-4		1g	£307.00	2025-02-21
TRC	D256575-10mg	2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone	1346521-35-4		10mg	$ 50.00	2022-06-02
TRC	D256575-50mg	2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone	1346521-35-4		50mg	$ 95.00	2022-06-02
TRC	D256575-100mg	2',5'-Difluoro-2-(trifluoromethylsulphonyl)acetophenone	1346521-35-4		100mg	$ 135.00	2022-06-02
abcr	AB359800-1 g	1-(2,5-Difluorophenyl)-2-(trifluoromethane)sulfonylethan-1-one	1346521-35-4		1g	€399.80	2022-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1577572-1g	1-(2,5-Difluorophenyl)-2-((trifluoromethyl)sulfonyl)ethan-1-one	1346521-35-4	98%	1g	￥2615	2023-04-15
abcr	AB359800-1g	1-(2,5-Difluorophenyl)-2-(trifluoromethane)sulfonylethan-1-one; .	1346521-35-4		1g	€408.80	2024-04-19

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